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Compound of Interest

Compound Name: Hydrazine monohydrobromide

Cat. No.: B077438 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Hydrazine monohydrobromide. Adherence to these procedures is critical to ensure personal

safety and minimize environmental impact.

Hydrazine monohydrobromide is a hazardous chemical that poses significant health risks. It

is toxic if swallowed, inhaled, or in contact with skin, and can cause severe skin burns and eye

damage.[1][2][3][4] Furthermore, it is suspected of causing genetic defects and cancer, and

may cause an allergic skin reaction.[2][3][4] Due to its hazardous nature, strict safety protocols

must be followed.

I. Personal Protective Equipment (PPE)
The primary defense against exposure to Hydrazine monohydrobromide is the consistent

and correct use of appropriate PPE. The following table summarizes the required equipment.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Neoprene gloves are

recommended.[5][6] For tasks

with a high splash risk,

consider double-gloving or

using a glove with longer cuffs.

[7][8]

Provides a chemical-resistant

barrier to prevent skin contact,

which can be fatal or cause

severe burns.[3][6] Always

inspect gloves for damage

before use.[8]

Eye Protection

Chemical splash goggles are

mandatory.[5] A face shield

should be worn in conjunction

with goggles if there is a

significant splash hazard.[5][6]

Protects against severe eye

damage and irritation from

direct contact with the solid or

its solutions.[1]

Body Protection

A flame-resistant lab coat is

required.[6][7] Ensure it is fully

buttoned. Wear full-length

pants and closed-toe shoes

made of a non-porous

material.[6]

Protects skin from accidental

spills and contact.

Contaminated clothing should

be removed immediately and

decontaminated before reuse.

[1][2][4]

Respiratory Protection

All handling of Hydrazine

monohydrobromide must be

conducted in a certified

chemical fume hood.[5][6] If a

fume hood is not available or

insufficient, a full-face

respirator with appropriate

cartridges (e.g., type ABEK)

must be used.[6]

Prevents inhalation of the toxic

dust or aerosols, which can be

fatal and cause severe

irritation to the respiratory tract.

[2][3][9]

Glove Chemical Resistance:

While specific breakthrough data for Hydrazine monohydrobromide is not readily available,

data for Hydrazine can be used as a conservative guide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/SOP2021Hydrazine.docx
https://spokane.wsu.edu/research/documents/2020/07/glove-selection-chart.pdf/
https://www.chemicalbook.com/msds/hydrazine-monohydrobromide.pdf
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://spokane.wsu.edu/research/documents/2020/07/glove-selection-chart.pdf/
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://datasheets.scbt.com/sc-228316.pdf
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/SOP2021Hydrazine.docx
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://datasheets.scbt.com/sc-228316.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA19462&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA19462&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://riskmanagement.nd.edu/assets/445364/hydrazine.docx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA19462&PLANT=d__ALF
https://www.chemicalbook.com/msds/hydrazine-monohydrobromide.pdf
https://www.cdc.gov/niosh/npg/npgd0329.html
https://www.benchchem.com/product/b077438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glove Material
Chemical Resistance Rating (for
Hydrazine)

Nitrile Recommended[10]

Neoprene Good[11]

Natural Rubber (Latex) Fair to Good[11]

Butyl Rubber Very Good[11]

Note:This information is a guideline. It is crucial to consult the glove manufacturer's specific

chemical resistance data for the gloves you intend to use.[6][12]

II. Operational Plan: Step-by-Step Handling
Procedure
This workflow is designed to minimize exposure and ensure safe handling from receipt of the

chemical to the completion of the experimental work.
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Caption: Workflow for Safe Handling of Hydrazine Monohydrobromide.
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Detailed Steps:

Preparation:

Designate a specific area for handling Hydrazine monohydrobromide, clearly marked

with hazard signs.[5][7]

Ensure a certified safety shower and eyewash station are readily accessible.[6][9]

Put on all required PPE as detailed in the table above.[5]

Prepare the chemical fume hood by ensuring it is operational and free of clutter.

Gather all necessary equipment, including a spill kit appropriate for hydrazine compounds.

Handling in a Fume Hood:

Carefully transport the container of Hydrazine monohydrobromide to the fume hood.

Perform all manipulations, including weighing and preparing solutions, within the fume

hood to prevent the release of dust or vapors into the lab environment.[5]

Use dry, clean-up procedures and avoid generating dust.[1] If sweeping is necessary,

dampen the material with water first.[1]

Post-Experiment Cleanup:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly doff and dispose of single-use PPE.

Wash hands thoroughly with soap and water after removing gloves.[5]

III. Disposal Plan
Hydrazine monohydrobromide and any materials contaminated with it are considered

extremely hazardous waste.[7]
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Waste Collection:

All solid and liquid waste containing Hydrazine monohydrobromide must be collected in

a designated, sealed, and clearly labeled hazardous waste container.[5]

The label should read "HAZARDOUS WASTE" and include the chemical name

"Hydrazine monohydrobromide".[5]

Do not mix this waste with other chemical waste streams.

Container Management:

Store waste containers in a designated secondary containment area.[6]

Keep containers tightly closed when not in use.[2][4]

Disposal Request:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.[5] Do not attempt to dispose of this chemical down the

drain or in regular trash.[2][3]

IV. Emergency Response Plan
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes, using

a safety shower if available.[1][2] Remove all

contaminated clothing.[1][4] Seek immediate

medical attention.[2][7]

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, holding the eyelids open.[1]

Seek immediate medical attention.[1][4]

Inhalation

Move the affected person to fresh air.[1][2] If

breathing is difficult or has stopped, provide

respiratory support.[4][9] Seek immediate

medical attention.[7]

Ingestion

Do NOT induce vomiting.[4] Rinse the mouth

with water.[2][7] Seek immediate medical

attention.[1][9]

Minor Spill (in fume hood)

Wearing appropriate PPE, clean up the spill

immediately.[1] Use dry clean-up procedures

and avoid generating dust.[1] Collect the

material in a sealed container for hazardous

waste disposal.

Major Spill (outside fume hood)

Do not attempt to clean up the spill yourself.[5]

[7] Evacuate the area immediately and alert

others.[7] Call emergency responders and your

institution's EHS department.[5]

For all exposures, bring a copy of the Safety Data Sheet (SDS) for Hydrazine
monohydrobromide to the medical personnel.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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